Cas no 27106-02-1 (4-pentyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-pentyl-4H-1,2,4-triazole-3-thiol
• CAS No: 27106-02-1
• MF: C₇H₁₃N₃S
• MW: 171.263219594955
• CID: 279851
• PubChem ID: 3863752
• Update Time: 2025-10-29

4-pentyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-pentyl-
• 4-pentyl-1H-1,2,4-triazole-5-thione
• 4-PENTYL-4H-1,2,4-TRIAZOLE-3-THIOL
• 4H-1,2,4-triazole-3-thiol, 4-pentyl-
• SCHEMBL11078598
• EN300-10831
• DTXSID60397549
• CBA10602
• Z90662197
• AKOS005198936
• CS-0231424
• HMS1788F21
• 27106-02-1
• 4-pentyl-4H-1,2,4-triazole-3-thiol

• MDL： MFCD06655164
• Inchi： 1S/C7H13N3S/c1-2-3-4-5-10-6-8-9-7(10)11/h6H,2-5H2,1H3,(H,9,11)
• InChI Key： JMMLVKXMPSIQGW-UHFFFAOYSA-N
• SMILES： S=C1NN=CN1CCCCC

Computed Properties

• Exact Mass: 171.08319
• Monoisotopic Mass: 171.08301860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 59.7Ų

Experimental Properties

• PSA: 27.63

Additional information on 4-pentyl-4H-1,2,4-triazole-3-thiol

4-Pentyl-4H-1,2,4-Triazole-3-Thiol: A Comprehensive Overview

4-Pentyl-4H-1,2,4-triazole-3-thiol, also known by its CAS registry number 27106-02-1, is a heterocyclic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of triazoles, which are five-membered aromatic rings containing three nitrogen atoms. The presence of a pentyl group and a thiol (-SH) functional group introduces interesting chemical properties and potential applications.

The molecular structure of 4-pentyl-4H-1,2,4-triazole-3-thiol consists of a triazole ring where one nitrogen is replaced by sulfur (thiol group), and the fourth position is substituted with a pentyl chain. This substitution pattern influences the compound's solubility, reactivity, and electronic properties. Recent studies have highlighted its potential as a building block for advanced materials due to its ability to form hydrogen bonds and participate in various coordination interactions.

One of the most promising applications of 4-pentyl-4H-1,2,4-triazole-3-thiol lies in its use as a precursor for metallothiosemicarbazones. These compounds have been extensively studied for their ability to coordinate with metal ions, making them valuable in catalysis and sensor applications. For instance, researchers have demonstrated that derivatives of this compound can act as highly sensitive sensors for heavy metal ions such as mercury and lead in aqueous environments.

In addition to its coordination properties, 4-pentyl-4H-1,2,4-triazole-3-thiol has shown potential in drug design. The thiol group can undergo various reactions to introduce bioactive moieties, making it a versatile starting material for medicinal chemistry. Recent advancements in click chemistry have further expanded its utility by enabling rapid and efficient synthesis of complex molecules with this compound as a core structure.

The synthesis of 4-pentyl-4H-1,2,4-triazole-3-thiol typically involves multi-step reactions starting from simple precursors like pentanethiol and ammonia. Modern methods often incorporate green chemistry principles to minimize waste and improve efficiency. For example, microwave-assisted synthesis has been employed to accelerate reaction times while maintaining high yields.

From an environmental perspective, the stability and biodegradability of cas no 27106 02 1-based compounds are critical considerations. Recent studies have focused on evaluating their environmental impact under various conditions. Results indicate that these compounds exhibit moderate persistence in aqueous environments but can be effectively degraded under specific microbial or photochemical conditions.

In conclusion, 4-pentyl-4H-1,2,4-triazole-3-thiol, with its unique chemical structure and versatile functional groups, continues to be a focal point in chemical research. Its applications span across materials science, catalysis, sensing technologies, and drug discovery. As research progresses and new synthetic methods emerge, the potential for this compound to contribute to innovative solutions in these fields is immense.